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Compound of Interest

Compound Name:
2,2-Dimethylpropan-1-amine

hydrochloride

Cat. No.: B174951 Get Quote

In-Depth Technical Guide: 2,2-Dimethylpropan-1-
amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,2-Dimethylpropan-1-amine
hydrochloride, also known as neopentylamine hydrochloride. The information is presented to

be a useful resource for professionals in research and development.

Chemical Identity and Properties
2,2-Dimethylpropan-1-amine hydrochloride is the hydrochloride salt of neopentylamine. It is

a chemical compound used in various research and synthetic applications.

Property Value

Molecular Formula C5H14ClN[1][2][3]

Molecular Weight 123.62 g/mol [1]

Synonyms
Neopentylamine hydrochloride, 2,2-dimethyl-1-

propanamine hydrochloride[1][2]

CAS Number 15925-18-5[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2-Dimethylpropan-1-amine hydrochloride | C5H14ClN | CID 12422960 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. 2,2-Dimethylpropan-1-amine hydrochloride | 15925-18-5 [sigmaaldrich.com]

To cite this document: BenchChem. [2,2-Dimethylpropan-1-amine hydrochloride molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174951#2-2-dimethylpropan-1-amine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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